N-(5-chloro-2-methoxyphenyl)-2-(1-(2,3-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C22H20ClN5O3/c1-13-5-4-6-18(14(13)2)28-21-16(10-25-28)22(30)27(12-24-21)11-20(29)26-17-9-15(23)7-8-19(17)31-3/h4-10,12H,11H2,1-3H3,(H,26,29)
• InChI Key: NYSADWGVADUTFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=C(C=CC(=C4)Cl)OC)C
• Molecular Formula: C22H20ClN5O3
• Molecular Weight: 437.9 g/mol
• CAS No.: 894996-69-1

Description

N-(5-chloro-2-methoxyphenyl)-2-(1-(2,3-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide is a chemical compound of significant interest in scientific research, particularly within medicinal chemistry and drug discovery. This molecule features a pyrazolo[3,4-d]pyrimidinone core, a privileged scaffold known for its ability to modulate various biological targets, such as protein kinases . The structure is further functionalized with substituted phenyl rings on both the pyrazole nitrogen and the acetamide side chain, a design feature observed in other biologically active compounds . These structural analogs suggest potential applications in developing inhibitors for cellular signaling pathways. The specific research value and detailed mechanism of action for this compound require further investigation and are not fully characterized. Researchers are encouraged to explore its properties in biochemical assays. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

N-(5-chloro-2-methoxyphenyl)-2-(1-(2,3-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide (CAS No. 894996-69-1) is a compound belonging to the class of pyrazolo[3,4-d]pyrimidines, which have been recognized for their diverse biological activities. This article delves into the biological activity of this compound, exploring its pharmacological potential and underlying mechanisms.

Chemical Structure and Properties

The molecular formula of the compound is C22H20ClN5O3, with a molecular weight of 437.9 g/mol. Its structure features a pyrazolo[3,4-d]pyrimidine core, which is known for its ability to interact with various biological targets.

Property	Value
Molecular Formula	C22H20ClN5O3
Molecular Weight	437.9 g/mol
CAS Number	894996-69-1
Structure	Structure

Anticancer Activity

Research has shown that pyrazolo[3,4-d]pyrimidine derivatives exhibit significant anticancer properties. The compound has been evaluated for its ability to inhibit cancer cell proliferation through various pathways:

• Mechanism of Action : It is believed to target specific kinases involved in cell cycle regulation and apoptosis. For instance, studies indicate that similar compounds can inhibit Polo-like kinase 1 (Plk1), a critical regulator in mitosis, thus leading to cell cycle arrest and apoptosis in cancer cells .
• Case Studies : In vitro studies demonstrated that derivatives of pyrazolo[3,4-d]pyrimidines can reduce tumor growth in various cancer cell lines. For example, a derivative showed an IC50 value of approximately 0.35 μM against Plk1 .

Antimicrobial and Anti-inflammatory Properties

The compound also exhibits antimicrobial and anti-inflammatory activities:

• Antimicrobial Activity : Similar pyrazolo compounds have shown efficacy against various bacterial strains and fungi. The mechanism often involves disrupting microbial cell wall synthesis or inhibiting metabolic pathways essential for microbial survival .
• Anti-inflammatory Effects : Pyrazolo compounds are known to modulate inflammatory pathways by inhibiting pro-inflammatory cytokines and enzymes such as COX-2 .

Other Biological Activities

The compound's biological profile extends beyond anticancer and antimicrobial activities:

• Antioxidant Properties : Research indicates that pyrazolo derivatives possess antioxidant capabilities that can protect cells from oxidative stress .
• Neuroprotective Effects : Some studies suggest potential neuroprotective effects through modulation of neurotransmitter systems and inhibition of neuroinflammation .

Research Findings

Recent studies have highlighted the following findings regarding the biological activity of N-(5-chloro-2-methoxyphenyl)-2-(1-(2,3-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide:

• Inhibition of Cancer Cell Lines : The compound was tested against several cancer cell lines (e.g., A549 lung cancer cells) showing significant inhibition of cell proliferation.
• Synergistic Effects : When combined with existing chemotherapeutics, this compound demonstrated enhanced efficacy, suggesting potential for combination therapy .
• Toxicity Profile : Initial toxicity assessments indicate a favorable safety profile at therapeutic doses, although further studies are necessary to establish long-term effects .

Comparison with Similar Compounds

Key Observations:

Core Heterocycle: The target compound’s pyrazolo[3,4-d]pyrimidinone core is distinct from thieno[2,3-d]pyrimidinone () and imidazo[1,2-a]pyrimidine (), which may confer differential binding to ATP pockets or allosteric sites.

The 2,3-dimethylphenyl group provides steric hindrance absent in smaller substituents (e.g., ethyl or methyl groups in ), which could reduce off-target interactions .

Pharmacological and Physicochemical Properties

Solubility and Bioavailability

• Target Compound : Predicted low aqueous solubility due to aromatic chloro/methoxy groups; moderate bioavailability via lipophilic pathways.
• Example 83 (): Fluorine and chromenone groups may improve solubility via polar interactions, but high molecular weight (571.2 g/mol) could limit absorption .
• Compound 3g (): Dimethylamino piperidine enhances solubility, while acrylamide may confer instability in plasma .